molecular formula C21H17FN4O2 B277804 3-fluoro-N-[2-(4-methoxyphenyl)-6-methyl-2H-1,2,3-benzotriazol-5-yl]benzamide

3-fluoro-N-[2-(4-methoxyphenyl)-6-methyl-2H-1,2,3-benzotriazol-5-yl]benzamide

Cat. No. B277804
M. Wt: 376.4 g/mol
InChI Key: YVBUGPQHQGQWMI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-fluoro-N-[2-(4-methoxyphenyl)-6-methyl-2H-1,2,3-benzotriazol-5-yl]benzamide is a chemical compound that has gained significant attention in scientific research. This compound is a benzotriazole derivative and has been studied extensively for its potential use in various fields of research.

Mechanism of Action

The mechanism of action of 3-fluoro-N-[2-(4-methoxyphenyl)-6-methyl-2H-1,2,3-benzotriazol-5-yl]benzamide involves the inhibition of various enzymes and proteins involved in cell growth and proliferation. It has been found to inhibit the activity of topoisomerase II, an enzyme involved in DNA replication and cell division. Additionally, it has been found to inhibit the activity of protein kinase C, an enzyme involved in cell signaling and regulation.
Biochemical and Physiological Effects:
3-fluoro-N-[2-(4-methoxyphenyl)-6-methyl-2H-1,2,3-benzotriazol-5-yl]benzamide has been found to have significant biochemical and physiological effects. It has been found to induce cell cycle arrest and apoptosis in cancer cells, leading to the inhibition of cancer cell growth and proliferation. Additionally, it has been found to have neuroprotective effects, protecting neurons from oxidative stress and inflammation. It has also been found to have antibacterial activity, inhibiting the growth and proliferation of various bacterial strains.

Advantages and Limitations for Lab Experiments

The advantages of using 3-fluoro-N-[2-(4-methoxyphenyl)-6-methyl-2H-1,2,3-benzotriazol-5-yl]benzamide in lab experiments include its high potency and selectivity for various enzymes and proteins involved in cell growth and proliferation. Additionally, its synthesis method has been optimized to yield high purity and high yield of the product. However, the limitations of using this compound in lab experiments include its potential toxicity and the need for further studies to determine its optimal dosage and administration.

Future Directions

There are several future directions for the study of 3-fluoro-N-[2-(4-methoxyphenyl)-6-methyl-2H-1,2,3-benzotriazol-5-yl]benzamide. One potential direction is the study of its potential use in combination therapy for cancer treatment, in which it is used in combination with other anticancer drugs to enhance its efficacy. Additionally, further studies are needed to determine its optimal dosage and administration for various applications. Furthermore, the study of its potential use in the treatment of bacterial infections and neurodegenerative diseases is an area of interest for future research.

Synthesis Methods

The synthesis of 3-fluoro-N-[2-(4-methoxyphenyl)-6-methyl-2H-1,2,3-benzotriazol-5-yl]benzamide involves the reaction of 3-fluoroaniline with 4-methoxybenzoyl chloride in the presence of triethylamine. The resulting product is then reacted with 2-amino-6-methylbenzotriazole in the presence of acetic acid to yield 3-fluoro-N-[2-(4-methoxyphenyl)-6-methyl-2H-1,2,3-benzotriazol-5-yl]benzamide. The synthesis method has been optimized to yield high purity and high yield of the product.

Scientific Research Applications

3-fluoro-N-[2-(4-methoxyphenyl)-6-methyl-2H-1,2,3-benzotriazol-5-yl]benzamide has been studied for its potential use in various fields of scientific research. It has been found to have significant anticancer activity and has been studied for its potential use in cancer treatment. It has also been studied for its potential use in the treatment of Alzheimer's disease and has been found to have neuroprotective effects. Additionally, this compound has been studied for its potential use in the treatment of bacterial infections.

properties

Product Name

3-fluoro-N-[2-(4-methoxyphenyl)-6-methyl-2H-1,2,3-benzotriazol-5-yl]benzamide

Molecular Formula

C21H17FN4O2

Molecular Weight

376.4 g/mol

IUPAC Name

3-fluoro-N-[2-(4-methoxyphenyl)-6-methylbenzotriazol-5-yl]benzamide

InChI

InChI=1S/C21H17FN4O2/c1-13-10-19-20(25-26(24-19)16-6-8-17(28-2)9-7-16)12-18(13)23-21(27)14-4-3-5-15(22)11-14/h3-12H,1-2H3,(H,23,27)

InChI Key

YVBUGPQHQGQWMI-UHFFFAOYSA-N

SMILES

CC1=CC2=NN(N=C2C=C1NC(=O)C3=CC(=CC=C3)F)C4=CC=C(C=C4)OC

Canonical SMILES

CC1=CC2=NN(N=C2C=C1NC(=O)C3=CC(=CC=C3)F)C4=CC=C(C=C4)OC

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.